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Compound of Interest

2-(4,6-Dichloropyrimidin-5-
YL)acetaldehyde

Cat. No.: B103527

Compound Name:

An In-depth Technical Guide to 2-(4,6-Dichloropyrimidin-5-YL)acetaldehyde

This technical guide provides a comprehensive overview of 2-(4,6-Dichloropyrimidin-5-
YL)acetaldehyde, a key intermediate in organic synthesis. The document is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Chemical Identity and Structure

2-(4,6-Dichloropyrimidin-5-YL)acetaldehyde is a pyrimidine derivative characterized by a
dichlorinated pyrimidine ring with an acetaldehyde substituent at the 5-position.

IUPAC Name: (4,6-dichloro-5-pyrimidinyl)acetaldehyde[1]

CAS Number: 16019-33-3[2][3][4]

Molecular Formula: CeHaCl2N20[2][3]

Synonyms: 5-ACETALDEHYDEYL-4,6-DICHLOROPYRIMIDINE, (4,6-Dichloro-pyrimidin-5-
yl)-acetaldehyde, 4,6-Dichloro-5-pyrimidineacetaldehyde, 2-(4,6-Dichloropyrimidin-5-
yl)acetaldehyde[3][4]

Chemical Structure:
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Physicochemical Properties

A summary of the key physicochemical properties of 2-(4,6-Dichloropyrimidin-5-
YL)acetaldehyde is presented in the table below.

Property Value Source

Molecular Weight 191.02 g/mol [1][4]

Colorless to light yellow

Appearance crystalline solid; Yellow to faint [2][3]
orange solid

Melting Point 89-91 °C [2][3]

Boiling Point (Predicted) 312.7+37.0°C [2][3]

Density (Predicted) 1.470 + 0.06 g/cm?3 [2][3]

N Soluble in methanol, ethanol,
Solubility ) [2]
and dichloromethane

Freezer, under -20°C, in an
Storage Temperature ) [3]
inert atmosphere

Synthesis Protocol

A common method for the synthesis of 2-(4,6-Dichloropyrimidin-5-YL)acetaldehyde involves
the ozonolysis of 5-allyl-4,6-dichloropyrimidine.[3][5]

Experimental Protocol:

Materials:

5-allyl-4,6-dichloropyrimidine (5.0 g, 0.026 mol)[3][5]

Dichloromethane (20 mL)[3][5]

Dimethyl sulfoxide (8 g, 0.104 mol)[3][5]

Triethylamine (5.5 mL, 0.040 mol)[5]
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Ozone (03)

Nitrogen (N2)

Thiourea (2.0 g, 0.026 mol)[3][5]

Water (60 mL)[3][5]

Starch potassium iodide test paper[3][5]

Procedure:

In a 50 mL three-necked flask equipped with a magnetic stirrer, add 20 mL of
dichloromethane and 5.0 g of 4,6-dichloro-5-allylpyrimidine.[3][5]

Sequentially add 8 g of dimethyl sulfoxide and 5.5 mL of triethylamine to the flask.[5]

Cool the reaction mixture to -40°C.[3][5]

Pass ozone (Os) through the solution until it turns a blue color.[3][5]

Stop the ozone flow and switch to a nitrogen (N2) atmosphere for 30 minutes to remove any
excess ozone from the system.[3][5]

Add 2.0 g of thiourea to the reaction mixture.[3][5]

Allow the reaction mixture to warm to room temperature naturally.[3][5]

Verify the absence of peroxides using starch potassium iodide test paper (the paper should
not turn blue).[3][5]

Add 60 mL of water to the reaction mixture.[3][5]

Extract the product twice with dichloromethane.[3][5] The reported yield for this synthesis is
88%.[3][5]

Applications in Organic Synthesis
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2-(4,6-Dichloropyrimidin-5-YL)acetaldehyde serves as a versatile intermediate in the
synthesis of various organic compounds. Its reactivity allows for further functionalization,
making it a valuable building block for potential pesticides, pharmaceuticals, and dyes.[2]

Safety Information

This compound is an irritant and should be handled with appropriate safety precautions.

o Hazard Statements: H315 (Causes skin irritation), H317 (May cause an allergic skin
reaction), H319 (Causes serious eye irritation)

e Precautionary Statements: P264, P280, P302+P352, P305+P351+P338, P332+P313,
P337+P313, P362+P364[3]

o Personal Protective Equipment: It is recommended to use protective gloves, safety glasses,
and a protective mask when handling this compound.[2] Operations should be carried out in
a well-ventilated area to avoid inhalation of vapors.[2]

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 2-(4,6-Dichloropyrimidin-5-
YL)acetaldehyde from 5-allyl-4,6-dichloropyrimidine.

Synthesis of 2-(4,6-Dichloropyrimidin-5-YL)acetaldehyde

Product:
_______ > 2-(4,6-Dichloropyrimidin-5-YL)acetaldehyde
Reagents:
DCM, DMSO, TEA

(

Click to download full resolution via product page

Caption: Synthesis workflow for 2-(4,6-Dichloropyrimidin-5-YL)acetaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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